N-(3-ethoxypropyl)-1-(4-oxo-7-phenyl-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)piperidine-3-carboxamide

• IUPAC Name: N-(3-ethoxypropyl)-1-(4-oxo-7-phenyl-3H-thieno[3,2-d]pyrimidin-2-yl)piperidine-3-carboxamide
• InChI: InChI=1S/C23H28N4O3S/c1-2-30-13-7-11-24-21(28)17-10-6-12-27(14-17)23-25-19-18(16-8-4-3-5-9-16)15-31-20(19)22(29)26-23/h3-5,8-9,15,17H,2,6-7,10-14H2,1H3,(H,24,28)(H,25,26,29)
• InChI Key: BUQLTBLCOFIXHE-UHFFFAOYSA-N
• Canonical SMILES: CCOCCCNC(=O)C1CCCN(C1)C2=NC3=C(C(=O)N2)SC=C3C4=CC=CC=C4
• Molecular Formula: C23H28N4O3S
• Molecular Weight: 440.6 g/mol

Description

N-(3-ethoxypropyl)-1-(4-oxo-7-phenyl-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)piperidine-3-carboxamide is a useful research compound. Its molecular formula is C23H28N4O3S and its molecular weight is 440.56. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

Research in the field of medicinal chemistry has led to the synthesis of various pyridine and pyrimidine derivatives, exploring their biological activities. These compounds are synthesized for potential applications in treating diseases through their action as kinase inhibitors, anti-inflammatory agents, analgesics, and anticancer properties.

• Kinase Inhibitors : Compounds with structural similarities to the provided chemical name have been explored for their potential as selective Met kinase inhibitors. Their modification led to improved enzyme potency and selectivity, with some advancing into clinical trials due to favorable pharmacokinetic and safety profiles (Schroeder et al., 2009).

• Anti-inflammatory and Analgesic Agents : Derivatives of related compounds have been synthesized with the goal of discovering new anti-inflammatory and analgesic agents. These compounds have shown significant activity in models of inflammation and pain, highlighting their potential therapeutic benefits (Abu‐Hashem et al., 2020).

• Anticancer Agents : Novel derivatives have been evaluated for their anti-angiogenic and DNA cleavage activities, suggesting their potential as anticancer agents. These studies indicate that modifications to the phenyl ring of the side chain can significantly influence their potency and mechanism of action (Kambappa et al., 2017).